Cas no 1184998-47-7 (2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3)
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3
- 2-BROMO-1-(4'-METHOXY-3'-SULFONAMIDOPHENYL)-1-PROPANONE-METHYL-D3
- 3Sulphonamido-4methoxyphenyl-3-bromo-2-propione-methyl-d3
- 5-(2-BroMo-1-oxopropyl)-2-Methoxy-benzenesulfonaMide-d3
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- Inchi: 1S/C10H12BrNO4S/c1-6(11)10(13)7-3-4-8(16-2)9(5-7)17(12,14)15/h3-6H,1-2H3,(H2,12,14,15)
- InChI Key: SQGAPXNJRUUJFQ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)C(C([H])([H])[H])Br)C=CC=1OC)(=O)(=O)N
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B684912-2.5mg |
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 |
1184998-47-7 | 2.5mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B684912-25mg |
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 |
1184998-47-7 | 25mg |
$ 1206.00 | 2023-04-18 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B684912-2.5mg |
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 |
1184998-47-7 | 2.5mg |
¥1320.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B684912-25mg |
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 |
1184998-47-7 | 25mg |
¥10560.00 | 2023-09-15 |
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3
Introduction to 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 (CAS No. 1184998-47-7)
2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 (CAS No. 1184998-47-7) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative, which enhances its stability and reduces metabolic variability, making it an invaluable tool in drug development and pharmacological studies.
The chemical structure of 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 features a bromo-substituted propanone moiety attached to a methoxy-sulfonamido phenyl group, with the methyl group being deuterated. This unique structure confers specific properties that are crucial for its intended applications. The bromine atom provides reactivity for further chemical modifications, while the methoxy and sulfonamido groups contribute to the compound's solubility and biological activity.
In recent years, deuterated compounds have gained increasing attention due to their potential to improve drug efficacy and reduce side effects. The deuterium atom in 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 is particularly significant as it can slow down metabolic processes, leading to prolonged drug action and reduced dosing frequency. This property is highly desirable in the development of therapeutic agents for chronic diseases where patient compliance is critical.
The pharmacological profile of 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a promising lead for the development of new drugs targeting conditions such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit the activity of kinases involved in cell proliferation and signal transduction pathways, which are key targets in cancer therapy.
Beyond its direct therapeutic applications, 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 is also used as a reference standard in analytical chemistry. Its well-defined structure and stable isotopic composition make it an ideal candidate for calibrating analytical instruments and validating analytical methods. This ensures accurate and reliable data in both research and quality control settings.
In the context of drug metabolism studies, deuterated compounds like 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 are invaluable for understanding the metabolic pathways of drugs. By comparing the metabolism of deuterated and non-deuterated forms, researchers can gain insights into the mechanisms of drug metabolism and identify potential metabolites that may contribute to therapeutic or adverse effects. This information is crucial for optimizing drug design and predicting pharmacokinetic properties.
The synthesis of 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 involves several steps, including the preparation of the bromo-substituted propanone intermediate and the subsequent attachment of the methoxy-sulfonamido phenyl group. The final step involves deuteration of the methyl group using deuterium gas or a suitable deuterating agent. These synthetic methods have been optimized to ensure high yields and purity, making the compound readily available for research purposes.
In conclusion, 2-Bromo-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-methyl-d3 (CAS No. 1184998-47-7) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, enhanced stability due to deuteration, and potent biological activity make it an essential tool for advancing drug discovery and development. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.
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